Cas no 2411295-24-2 (N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide)

• Product Name: N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide
• CAS No: 2411295-24-2
• MF: C₁₇H₁₈ClN₃O₂
• MW: 331.796722888947
• CID: 5974842
• PubChem ID: 146086053
• Update Time: 2025-07-20

N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide
• 2411295-24-2
• Z1562141525
• EN300-7560024
• N-[4-[1-(2-Chloropropanoylamino)ethyl]phenyl]pyridine-4-carboxamide

• Inchi： 1S/C17H18ClN3O2/c1-11(18)16(22)20-12(2)13-3-5-15(6-4-13)21-17(23)14-7-9-19-10-8-14/h3-12H,1-2H3,(H,20,22)(H,21,23)
• InChI Key： UQOJFQLAJPJNHC-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)C1C=CC(=CC=1)NC(C1C=CN=CC=1)=O)=O

Computed Properties

• Exact Mass: 331.1087545g/mol
• Monoisotopic Mass: 331.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.1Ų

Additional information on N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide

Professional Introduction to N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide (CAS No. 2411295-24-2)

N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide, a compound with the CAS number 2411295-24-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural complexity and unique functional groups of this molecule make it a subject of intense study, particularly in the context of designing novel therapeutic agents.

The molecular structure of N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide features a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring is connected to a phenyl group through an amide linkage, further modified by an ethyl chain that carries an amide group. This particular arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets. The presence of both amide groups suggests potential for hydrogen bonding, which is crucial for the compound's binding affinity and specificity.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The pyridine moiety, in particular, is known for its ability to interact with metal ions and other biological molecules, making it a valuable component in drug design.

One of the most compelling aspects of this compound is its ability to act as a scaffold for further derivatization. By modifying the substituents on the pyridine and phenyl rings, researchers can fine-tune the properties of the molecule, such as its solubility, metabolic stability, and target specificity. This flexibility has led to numerous synthetic strategies being explored to create analogs with enhanced pharmacological profiles. For instance, studies have shown that derivatives of this compound can exhibit potent activity against certain kinases and transcription factors, which are critical targets in oncology research.

The amide groups in N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide also play a crucial role in its biological activity. Amides are known to be versatile functional groups that can participate in various interactions with biological targets, including hydrogen bonding and hydrophobic interactions. This makes them ideal for designing molecules that can tightly bind to specific proteins or enzymes. Recent computational studies have suggested that the amide linkages in this compound can form stable hydrogen bonds with key residues in target proteins, thereby enhancing binding affinity.

Another area of interest is the potential application of this compound in treating neurological disorders. The pyridine ring is particularly relevant here, as it has been shown to interact with receptors and ion channels involved in neural signaling. Researchers have hypothesized that by modulating these interactions, N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide could potentially alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indeed shown promising results in cell-based assays, indicating that this compound may have neuroprotective properties.

The synthesis of N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access this molecule with high yield and purity. One common synthetic route involves the condensation of 4-formylphenylpyridine-4-carboxylic acid with 1-(2-chloroacetyl)propane-1-ammonium chloride under basic conditions. This reaction proceeds via an amide bond formation between the carboxylic acid group and the amide nitrogen.

Once synthesized, N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed for this purpose. These methods provide detailed information about the molecular structure, including the connectivity of atoms and any residual solvents or impurities.

The pharmacokinetic properties of N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide are also subjects of extensive research. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. In vitro studies have been conducted to assess the compound's solubility, permeability, and stability under various conditions. These studies help predict how well the compound will perform in vivo and guide further optimization efforts.

In conclusion, N-{4-[1-(2-chloropropanamido)ethyl]phenyl}pyridine-4-carboxamide (CAS No. 2411295-24-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its biological activity and pharmacokinetic properties, paving the way for new treatments that could improve human health outcomes.